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Compound of Interest

Compound Name:

tert-butyl N-[3-

(aminomethyl)cyclohexyl]carbamat

e

CAS No.: 347186-61-2

Cat. No.: B3261727

Get Quote

Chemical Identity & Strategic Context
Target Analyte: Boc-protected aminomethyl cyclohexane derivatives. Primary Application:

Bifunctional linkers for drug conjugates and peptidomimetics.

In drug discovery, the cyclohexane ring provides conformationally restricted aliphatic spacing,

while the Boc (tert-butyloxycarbonyl) group serves as an acid-labile protecting group. This

masking of the primary amine significantly alters the safety profile compared to the free amine

precursor.
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Property Core Scaffold
Functionalized Linker
(Common)

Chemical Name
tert-butyl

(cyclohexylmethyl)carbamate

trans-4-(Boc-

aminomethyl)cyclohexanecarb

oxylic acid

CAS Number 3712-40-1 27687-14-5 (or 204514-23-8)

Molecular Weight 213.32 g/mol 257.33 g/mol

Physical State White to off-white solid White crystalline powder

Solubility DCM, EtOAc, DMSO DMSO, Methanol, dilute base

Hazard Identification & Risk Assessment (The
"Why")
Standard SDS documents classify these compounds as Irritants (Category 2). However, a

researcher must understand the mechanistic basis of these hazards to handle them effectively.

Contrast: Free Amine vs. Protected Carbamate
Free Amine Hazard: The precursor, (aminomethyl)cyclohexane, is a strong base and often

corrosive (Skin Corr. 1B), capable of causing chemical burns.

Boc-Protected Hazard: The carbamate moiety (

) reduces the nucleophilicity and basicity of the nitrogen. Consequently, the acute toxicity
drops from "Corrosive" to "Irritant" (Skin/Eye Irrit. 2).

Insight: While less dangerous than the free amine, the lipophilicity added by the Boc and

cyclohexane groups enhances skin permeability, making sensitization a latent risk during

chronic exposure.

GHS Classification & Signaling[3][4][5]
Signal Word:WARNING

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3261727?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statements:

H315: Causes skin irritation.[1][2][3][4][5]

H319: Causes serious eye irritation.[1][2][3][4][6][7]

H335: May cause respiratory irritation.[1][8][2][4][9]

Stability Engineering & Storage Protocol
The integrity of the Boc group is the primary stability concern. Premature deprotection releases

the free amine and generates isobutene gas.

Critical Stability Factors
Acid Sensitivity: The Boc group is designed to cleave in acidic conditions (TFA, HCl).

Storage areas must be free of acidic vapors (e.g., do not store in the same cabinet as

unsealed HCl or acetic acid).

Thermal Instability: While stable at room temperature, Boc-carbamates can undergo thermal

decomposition at elevated temperatures (>150°C), releasing isobutene and CO₂.

Moisture: Generally stable to moisture, but the carboxylic acid derivatives (if applicable) are

hygroscopic.

Recommended Storage Conditions
Temperature: Refrigerate at 2°C to 8°C.

Atmosphere: Store under inert gas (Argon/Nitrogen) if long-term storage (>6 months) is

required to prevent oxidation of trace impurities.

Container: Tightly sealed glass or HDPE. Avoid metal containers if the compound has a free

carboxylic acid handle.

Emergency Response Logic
The following diagram illustrates the decision logic for spill response and exposure, prioritizing

the containment of potential hydrolysis products.
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Figure 1: Emergency response decision matrix for Boc-protected intermediates.

Operational Safety: The Deprotection Hazard
Expertise Note: The most significant safety risk with Boc-aminomethyl cyclohexane is not the

storage of the solid, but the deprotection step.

When removing the Boc group (typically using Trifluoroacetic Acid (TFA) or HCl in Dioxane), the

reaction generates Isobutene (a highly flammable gas) and Carbon Dioxide.

Reaction Safety Protocol
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Ventilation: All deprotection reactions must be performed in a functioning fume hood.

Pressure Management:

Never perform Boc deprotection in a tightly sealed vessel on a large scale. The generation

of CO₂ and Isobutene causes rapid pressure buildup.

Use a bubbler or an open-top vessel with a drying tube.

Quenching: The resulting salt (e.g., aminomethyl cyclohexane TFA salt) will be acidic.

Neutralization is exothermic; add base slowly at 0°C.

Toxicological Insights
While specific toxicological data for tert-butyl (cyclohexylmethyl)carbamate is limited, we can

infer properties based on Structure-Activity Relationships (SAR) of the class.

Endpoint Data/Prediction Mechanism

Acute Oral Toxicity
Predicted LD50 > 2000 mg/kg

(Rat)

Carbamate protection reduces

bioavailability of the toxic free

amine.

Skin Corrosion Irritant (Not Corrosive)

Masking of the basic nitrogen

prevents chemical burns

common with aliphatic amines.

Sensitization Potential Sensitizer

Reactive intermediates in

metabolism may haptenize

proteins (common in linker

chemistry).

Carcinogenicity No Data Available

No structural alerts for

genotoxicity (Ames negative

predicted).

Metabolic Pathway & Degradation
In vivo or environmental degradation leads to the hydrolysis of the carbamate.
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Figure 2: Degradation pathway yielding the primary toxicant (free amine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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